Cas no 1443328-95-7 (cycloheptyl-[4-(trifluoromethyl)phenyl]methanol)

• Product Name: cycloheptyl-[4-(trifluoromethyl)phenyl]methanol
• CAS No: 1443328-95-7
• MF: C₁₅H₁₉F₃O
• MW: 272.305975198746
• MDL: MFCD16293522
• CID: 5190027
• Update Time: 2026-03-05

cycloheptyl-[4-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• cycloheptyl-[4-(trifluoromethyl)phenyl]methanol

• MDL： MFCD16293522
• Inchi： 1S/C15H19F3O/c16-15(17,18)13-9-7-12(8-10-13)14(19)11-5-3-1-2-4-6-11/h7-11,14,19H,1-6H2
• InChI Key： GRLSLLWVXBTISO-UHFFFAOYSA-N
• SMILES： C(C1CCCCCC1)(C1=CC=C(C(F)(F)F)C=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Additional information on cycloheptyl-[4-(trifluoromethyl)phenyl]methanol

CAS No. 1443328-95-7: Cycloheptyl-[4-(Trifluoromethyl)phenyl]Methanol

Cycloheptyl-[4-(trifluoromethyl)phenyl]methanol, also known by its CAS number 1443328-95-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug development, advanced materials, and specialty chemicals. The molecule combines a cycloheptyl group with a trifluoromethyl-substituted phenyl group, making it a versatile building block for various chemical reactions.

The synthesis of cycloheptyl-[4-(trifluoromethyl)phenyl]methanol typically involves multi-step processes, often utilizing organometallic reagents or transition metal catalysts. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for pharmacological studies. Researchers have explored various reaction pathways, including Grignard reagent-based approaches and Williamsons ether synthesis, to optimize the yield and stereochemical outcomes of this compound.

One of the most notable applications of cycloheptyl-[4-(trifluoromethyl)phenyl]methanol lies in its use as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group imparts unique electronic and steric properties, making it an attractive moiety for drug discovery programs targeting various therapeutic areas. For instance, recent studies have highlighted its role in the development of kinase inhibitors and GPCR modulators, where the cycloheptyl group contributes to improved pharmacokinetic profiles.

In addition to its role in pharmaceuticals, cycloheptyl-[4-(trifluoromethyl)phenyl]methanol has found applications in materials science. Its ability to form stable amorphous solids under certain conditions makes it a candidate for high-performance polymers and coatings. Researchers have also investigated its potential as a precursor for advanced carbon materials, such as graphene-like structures, through controlled thermal decomposition processes.

The environmental impact of cycloheptyl-[4-(trifluoromethyl)phenyl]methanol has been a subject of recent studies. Assessments indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. However, its fluorinated substituent raises concerns regarding long-term persistence in aquatic environments. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe handling and disposal.

From a toxicological perspective, cycloheptyl-[4-(trifluoromethyl)phenyl]methanol has undergone acute and chronic toxicity evaluations. Results suggest that it poses low toxicity to aquatic organisms at environmentally relevant concentrations. However, further research is needed to fully understand its potential effects on human health and ecosystems over extended periods.

In summary, CAS No. 1443328-95-7 represents a multifaceted compound with promising applications across diverse industries. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials engineering. As advancements in synthetic methodologies and analytical techniques unfold, the potential of this compound is expected to expand further, contributing significantly to both academic and industrial sectors.